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Cat. No.: B072940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,5-Diazecane-6,10-dione, a cyclic

diamide with potential applications in medicinal chemistry and materials science. This

document consolidates available information on its chemical identity, properties, and relevant

biological studies of structurally similar compounds, offering a valuable resource for

researchers and developers in the life sciences. Due to the limited publicly available data

specifically on 1,5-Diazecane-6,10-dione, this guide also includes methodologies and findings

from closely related diazepine and diazocine derivatives to infer potential characteristics and

guide future research.

Chemical Identity and Properties
1,5-Diazecane-6,10-dione is a ten-membered heterocyclic compound containing two nitrogen

atoms and two ketone groups. Its core structure is a cyclic diamide.
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Identifier Value

CAS Number 1489-84-5[1]

IUPAC Name 1,5-Diazecane-6,10-dione

Molecular Formula C₈H₁₄N₂O₂

Molecular Weight 170.21 g/mol

Canonical SMILES C1CCNC(=O)CCCC(=O)N1

Note: Physicochemical properties such as melting point, boiling point, and solubility for 1,5-
Diazecane-6,10-dione are not readily available in the public domain and would require

experimental determination.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 1,5-Diazecane-6,10-dione
is not extensively documented in publicly accessible literature, general methods for the

synthesis of related cyclic diamides can be adapted. These often involve the cyclization of

linear precursors containing the appropriate diamine and dicarboxylic acid functionalities.

Hypothetical Synthetic Workflow:

Linear Precursor Cyclization
High Dilution Conditions

1,5-Diazecane-6,10-dione

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of cyclic diamides.

Characterization Techniques:

The characterization of 1,5-Diazecane-6,10-dione would involve standard analytical

techniques to confirm its structure and purity.
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Technique Expected Data

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR spectra would confirm the

proton and carbon environments, respectively,

characteristic of the cyclic diamide structure.

Mass Spectrometry (MS)

The mass spectrum would show the molecular

ion peak corresponding to the molecular weight

of the compound, aiding in the confirmation of

its identity.

Infrared (IR) Spectroscopy

IR analysis would reveal characteristic

absorption bands for the amide C=O and N-H

stretching vibrations.

X-ray Crystallography

Single-crystal X-ray diffraction would provide the

definitive three-dimensional structure of the

molecule.

Potential Biological Activity and Therapeutic
Applications (Inferred from Related Compounds)
Direct biological studies on 1,5-Diazecane-6,10-dione are not widely reported. However, the

broader class of diazepine and diazocine-dione derivatives has attracted significant interest in

drug discovery due to their diverse pharmacological activities.

Anticancer Activity
Derivatives of dibenzo[b,f][2][3]diazocine-6,12-diones have been evaluated for their cytotoxic

effects against various cancer cell lines.[4][5] For instance, certain substituted derivatives have

shown moderate activity against HeLa and U87 cell lines.[4][5] The mechanism of action for

some related compounds involves the inhibition of tubulin polymerization, leading to apoptosis

in cancer cells.

Antimicrobial Activity
Novel series of 1,5-benzodiazepine derivatives have been synthesized and evaluated for their

antimicrobial properties.[3] Some of these compounds have demonstrated inhibitory effects
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against fungi such as C. neoformans and bacteria.[3]

Logical Relationship of Biological Evaluation:

Compound In vitro Assays

Cytotoxicity

Antimicrobial

Mechanism of Action

Click to download full resolution via product page

Caption: A flowchart depicting the typical stages of biological evaluation for a novel compound.

Experimental Protocols (Exemplary from Related
Compound Studies)
The following are generalized experimental protocols based on studies of structurally related

compounds, which could be adapted for the investigation of 1,5-Diazecane-6,10-dione.

General Synthesis of a Dibenzo[b,f][2][3]diazocine-
6,12(5H,11H)-dione Derivative
This three-step method utilizes substituted 1H-benzo[d][1][2]oxazine-2,4-diones and 2-

aminobenzoic acids as starting materials. The final cyclization step is performed with sodium

hydride in refluxing anhydrous THF.

In Vitro Cytotoxicity Assay (MTT Assay)
Cell Seeding: Plate human cancer cell lines (e.g., HeLa, U87) in 96-well plates at a density

of 1 x 10⁴ cells/well and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the test compound and

incubate for a further 48 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
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Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values.

Signaling Pathways (Hypothetical)
Given the anticancer activity of related compounds, 1,5-Diazecane-6,10-dione, if found to be

bioactive, could potentially modulate signaling pathways involved in cell proliferation and

apoptosis.

Hypothesized Signaling Pathway Involvement:

1,5-Diazecane-6,10-dione

Tubulin

Inhibition

Microtubule Disruption

Mitotic Arrest

Apoptosis
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Caption: A potential mechanism of action via tubulin polymerization inhibition.

Conclusion and Future Directions
1,5-Diazecane-6,10-dione represents a simple cyclic diamide with potential for further

investigation. While specific data for this compound is scarce, the known biological activities of

related diazepine and diazocine-dione scaffolds suggest that it could be a valuable starting

point for the design and synthesis of novel therapeutic agents. Future research should focus on

developing a robust synthetic route, comprehensive characterization, and a thorough

evaluation of its biological properties. Investigating its potential to modulate various signaling

pathways, particularly those relevant to cancer and infectious diseases, will be crucial in

uncovering its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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